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Introduction and Scientific Context

Polycyclic Aromatic Hydrocarbons (PAHS), such as phenanthrene, are persistent environmental
pollutants and components of heavy fossil fuels. Their hydrogenation is a critical process for
both environmental remediation and upgrading heavy oil fractions into cleaner fuels.[1]
Traditional hydrogenation methods, known as thermochemical hydrogenation (TCH), often
demand high temperatures, high pressures of Hz gas, and expensive precious metal catalysts.
[2] Electrocatalytic Hydrogenation (ECH) presents a compelling alternative, offering milder
reaction conditions, enhanced safety by avoiding the use of bulk hydrogen gas, and the ability
to control reaction rates and selectivity through an applied electrical potential.[2]

This guide focuses on the ECH of phenanthrene using nickel boride (Ni2B) electrodes. Nickel
boride is an attractive catalyst due to its high catalytic activity, which is comparable to Raney
nickel, its lower cost compared to precious metals, and its unique electronic properties.[3][4][5]
The addition of boron to nickel creates an electron-rich metal center, which has been shown to
enhance hydrogenation activity.[3] This document provides a comprehensive overview of the
principles, a detailed protocol for electrode preparation and the hydrogenation process, and
key insights for researchers in organic chemistry, materials science, and drug development.
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The Nickel Boride (Ni2B) Electrocatalyst

Amorphous nickel boride catalysts are typically synthesized via the chemical reduction of a
nickel salt with an alkali metal borohydride, most commonly sodium borohydride (NaBHa).[5][6]
The resulting material is a black, granular solid composed of nanocrystalline nickel boride
within an amorphous nickel matrix.[5] The properties of the catalyst, such as surface area and
catalytic efficiency, can be influenced by the preparation method, including the choice of
solvent and temperature.[3]

2.1 Causality of Catalytic Activity
The efficacy of nickel boride in ECH stems from several key factors:

» Electronic Effects: X-ray Photoelectron Spectroscopy (XPS) studies have revealed that
boron donates electron density to nickel.[3] This electron-rich nickel surface is believed to
facilitate the adsorption and activation of both the hydrogen source (protons from the
electrolyte) and the phenanthrene molecule.

« Bifunctional Sites: The surface of nickel boride catalysts can possess both metallic nickel
sites for hydrogen activation and acidic boron oxide species.[7] This bifunctional nature can
play a cooperative role in hydrogenation reactions.

» High Surface Area: The amorphous, granular structure provides a high surface area for the
electrochemical reactions to occur, which is crucial for achieving high current densities and
conversion rates. The apparent activity of pressed Ni=B powder electrodes can be
significantly improved by creating a more porous structure.[4][8]

2.2 Essential Catalyst Characterization To ensure reproducibility and validate the catalyst's
integrity, the following characterization techniques are recommended:

e Scanning Electron Microscopy (SEM): To visualize the surface morphology and particle size
distribution.

o X-ray Diffraction (XRD): To confirm the amorphous or nanocrystalline nature of the prepared
nickel boride.
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o X-ray Photoelectron Spectroscopy (XPS): To determine the surface elemental composition
and the chemical states of nickel and boron, confirming the electron donation from B to Ni.[3]

Detailed Experimental Protocols

This section provides step-by-step methodologies for the synthesis of the catalyst, fabrication
of the working electrode, and the electrocatalytic hydrogenation of phenanthrene.

3.1 Protocol 1: Synthesis of Amorphous Nickel Boride (Ni=B) Powder
This protocol is adapted from standard chemical reduction methods.[5][6]
e Preparation of Solutions:
o Prepare a 1.0 M solution of Nickel(Il) Chloride hexahydrate (NiCl2-6H20) in 95% ethanol.

o Prepare a 1.5 M solution of sodium borohydride (NaBHa4) in 95% ethanol. Caution: NaBHa4
reacts with water to produce Hz gas. Prepare this solution fresh and handle it with care in
a well-ventilated fume hood.

» Reaction Setup:
o In a round-bottom flask equipped with a magnetic stirrer, add the NiClz solution.
o Place the flask in an ice bath to maintain a low temperature during the reaction.
e Chemical Reduction:

o Slowly add the NaBHa solution dropwise to the stirred NiCl2 solution. A black precipitate of
nickel boride will form immediately.

o Continue stirring for 30 minutes after the addition is complete.
¢ [solation and Washing:

o Collect the black precipitate by vacuum filtration.
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o Wash the precipitate sequentially with 95% ethanol (3 times) and deionized water (2
times) to remove any unreacted precursors and byproducts like sodium chloride and boric
acid.[6]

Drying:

o Dry the resulting nickel boride powder in a vacuum oven at 60-80°C overnight. Store the
dried powder under an inert atmosphere (e.g., in a desiccator with argon or nitrogen) to
prevent surface oxidation.

3.2 Protocol 2: Fabrication of the Nickel Boride Working Electrode
o Material Preparation:

o Weigh 200 mg of the synthesized NizB powder and 50 mg of a binder (e.g., fine graphite
powder or PTFE powder).

o Thoroughly mix the powders in a mortar and pestle to ensure a homogeneous mixture.
e Pressing the Electrode:

o Place the powder mixture into a 1 cm diameter stainless steel press die.

o Apply a pressure of 10-15 tons for 5-10 minutes to form a solid pellet.
o Contact and Mounting:

o Establish an electrical contact by attaching a copper wire to one face of the pellet using
silver conductive epoxy.

o Insulate all surfaces of the pellet and the copper wire, except for one flat face which will be
exposed to the electrolyte, using a chemically resistant epoxy or sealant. This ensures a
well-defined electrode area (e.g., 0.785 cm? for a 1 cm diameter pellet).

o Pre-activation (Optional but Recommended):

o Before the hydrogenation experiment, the electrode can be activated by running a cyclic
voltammetry scan in the electrolyte solution to clean the surface.

© 2026 BenchChem. All rights reserved. 4 /15 Tech Support


https://pubs.rsc.org/en/content/articlehtml/2024/se/d4se01073f
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077476?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

3.3 Protocol 3: Electrocatalytic Hydrogenation of Phenanthrene
o Electrochemical Cell Setup:

o Use a three-electrode, two-compartment electrochemical cell (H-cell) separated by a
proton exchange membrane (e.g., Nafion®) to prevent the oxidation of products at the
anode.

o Working Electrode (Cathode): The fabricated Niz2B electrode.
o Counter Electrode (Anode): A platinum mesh or graphite rod.

o Reference Electrode: A Saturated Calomel Electrode (SCE) or Ag/AgCl electrode, placed
in the cathodic compartment close to the working electrode.[9]

o Electrolyte and Reactant Preparation:

o Catholyte: Prepare a solution of 0.1 M phenanthrene in a suitable solvent system. A
mixture of ethylene glycol and water (e.g., 1:1 v/v) is effective for dissolving phenanthrene
and supporting conductivity.[4] Add a supporting electrolyte, such as 0.5 M sodium sulfate
(Na2S0a), to increase conductivity.

o Anolyte: Use the same supporting electrolyte solution without phenanthrene (e.g., 0.5 M
Na=S0:as in ethylene glycol/water).

o Execution of Electrolysis:

o Assemble the cell and purge both compartments with nitrogen or argon gas for 20-30
minutes to remove dissolved oxygen.

o Connect the electrodes to a potentiostat/galvanostat.

o Perform the hydrogenation under either potentiostatic (constant potential) or galvanostatic
(constant current) control. A typical current density for ECH is in the range of 10-50
mA/cmz2.[10] For this setup, a current of 7.85-39.25 mA would be applied.

o Run the electrolysis at a controlled temperature (e.g., 80°C) for a set duration (e.g., 4-8
hours).[4][11] Use a magnetic stirrer in the catholyte to ensure mass transport to the
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electrode surface.

e Product Extraction and Analysis:
o After electrolysis, disassemble the cell and extract the catholyte.

o Extract the organic products from the catholyte using a suitable solvent like
dichloromethane or ethyl acetate.

o Analyze the extracted products using Gas Chromatography-Mass Spectrometry (GC-MS)
to identify and quantify the phenanthrene and its hydrogenated derivatives (e.g., di-, tetra-,
octa-, and perhydrophenanthrene).[12]

Experimental Workflow and Data Visualization

A systematic workflow is essential for achieving reliable and reproducible results in
electrocatalytic studies.
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Caption: Experimental workflow from catalyst synthesis to final data analysis.
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4.1 Performance Metrics and Data Presentation

To evaluate the effectiveness of the process, three key metrics are calculated:

e Phenanthrene Conversion (%):

o Conversion = ([Phenanthrenelinitial - [Phenanthrenel]final) / [Phenanthrenel]initial * 100

e Product Selectivity (%):

o Selectivity (Product A) = [Product AJformed / ([Phenanthrenel]initial - [Phenanthrene]final) *
100

o Faradaic Efficiency (FE %): This measures the percentage of the total charge passed that is
used for the hydrogenation reaction versus side reactions like the hydrogen evolution
reaction (HER).

o FE = (moles of product*n*F)/ Q * 100

o Where n is the number of electrons transferred (e.g., 2 for dihydrophenanthrene), F is the
Faraday constant (96485 C/mol), and Q is the total charge passed (Current x time).
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Note: Direct comparative data for NizB ECH under identical conditions is sparse in the
literature; the table provides context from related systems. Performance is highly dependent on
specific experimental conditions.

Proposed Reaction Pathway

The electrocatalytic hydrogenation of phenanthrene on a nickel boride cathode in an aqueous
or semi-aqueous medium is believed to follow a multi-step mechanism.
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Caption: Proposed mechanism for electrocatalytic hydrogenation of phenanthrene.

o Hydrogen Adsorption: Protons from the electrolyte (e.g., water or hydronium ions) are
reduced at the cathode surface to form adsorbed atomic hydrogen (H_ads). This is known as
the Volmer step.[2]

» Organic Adsorption: Phenanthrene molecules from the bulk solution adsorb onto the active
sites of the nickel boride electrode.

o Surface Hydrogenation: The adsorbed phenanthrene reacts with the adsorbed hydrogen
atoms in a stepwise manner to saturate the aromatic rings. The hydrogenation typically
occurs on the less sterically hindered rings first.[14]

e Product Desorption: The hydrogenated products desorb from the electrode surface back into
the solution.
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The overall efficiency is a competition between the rate of phenanthrene hydrogenation and the
rate at which adsorbed hydrogen atoms combine to form Hz gas (the Tafel or Heyrovsky steps
of the Hydrogen Evolution Reaction, HER).[2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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